Cas no 57322-46-0 (1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)-)

1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)- structure
57322-46-0 structure
Product Name:1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)-
CAS No:57322-46-0
MF:C12H10O3
MW:202.206003665924
CID:1603552
PubChem ID:11106402
Update Time:2025-04-21

1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)-
    • 4-(hydroxymethyl)naphthalene-1-carboxylic acid
    • KTPCEPWBURBLPQ-UHFFFAOYSA-N
    • SCHEMBL2649233
    • 4-Hydroxymethylnaphthoic Acid
    • 57322-46-0
    • 4-(Hydroxymethyl)-1-naphthoic acid
    • 4-(hydroxymethyl)-1-naphthalenecarboxylic acid
    • DTXSID40455398
    • 4-hydroxymethyl-1-naphthoic acid
    • Inchi: 1S/C12H10O3/c13-7-8-5-6-11(12(14)15)10-4-2-1-3-9(8)10/h1-6,13H,7H2,(H,14,15)
    • InChI Key: KTPCEPWBURBLPQ-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(C(=O)O)=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 202.063
  • Monoisotopic Mass: 202.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)- Pricemore >>

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